Cas no 898778-45-5 (1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one)

1-(3-Chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one is a fluorinated aromatic ketone derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring multiple halogen substituents, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of chloro and fluoro groups contributes to improved metabolic stability and lipophilicity, which are critical for drug design. This compound’s well-defined molecular architecture allows for precise modifications, facilitating the development of targeted small-molecule inhibitors or specialty chemicals. Its high purity and consistent performance make it suitable for rigorous synthetic workflows in medicinal chemistry and material science.

1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one structure

898778-45-5 structure

Product Name:1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

CAS No:898778-45-5

MF:C₁₅H₉ClF₄O

MW:316.677977323532

CID:1945444

PubChem ID:24726634

Update Time:2025-05-24

1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
- LogP
- 3'-CHLORO-5'-FLUORO-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
- 3'-Chloro-5'-fluoro-3-(3,4,5-trifluorophenyl)-propiophenone
- 1-(3-Chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)-1-propanone
- AKOS016022015
- 898778-45-5
- DTXSID10645027
- MFCD03844059
- MDL： MFCD03844059
- Inchi： 1S/C15H9ClF4O/c16-10-5-9(6-11(17)7-10)14(21)2-1-8-3-12(18)15(20)13(19)4-8/h3-7H,1-2H2
- InChI Key： FWFAIDNCYQPOLM-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C(CCC1C=C(C(=C(C=1)F)F)F)=O)F

Computed Properties

Exact Mass: 316.0278052Da
Monoisotopic Mass: 316.0278052Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 17.1Å²

1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	206776-1g	3'-chloro-5'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone	898778-45-5	97%	1g	￡540.00	2022-03-01
Fluorochem	206776-2g	3'-chloro-5'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone	898778-45-5	97%	2g	￡1013.00	2022-03-01
Fluorochem	206776-5g	3'-chloro-5'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone	898778-45-5	97%	5g	￡2025.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619888-1g	1-(3-Chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one	898778-45-5	98%	1g	￥7212.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619888-2g	1-(3-Chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one	898778-45-5	98%	2g	￥14479.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619888-5g	1-(3-Chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one	898778-45-5	98%	5g	￥27018.00	2024-04-26
A2B Chem LLC	AD05151-1g	3'-Chloro-5'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone	898778-45-5	97%	1g	$644.00	2024-04-19
A2B Chem LLC	AD05151-2g	3'-Chloro-5'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone	898778-45-5	97%	2g	$1169.00	2024-04-19
A2B Chem LLC	AD05151-5g	3'-Chloro-5'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone	898778-45-5	97%	5g	$2291.00	2024-04-19

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Additional information on 1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

1-(3-Chloro-5-Fluorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One: A Comprehensive Overview

CAS No. 898778-45-5, commonly referred to as 1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structural features, which include a ketone group and two aromatic rings substituted with halogens. The presence of chlorine and fluorine atoms in its structure contributes to its distinct chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the respective aromatic rings. The chlorination and fluorination steps are critical in determining the final product's stability and functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall production costs while maintaining high purity levels. Researchers have also explored the use of microwave-assisted techniques to accelerate reaction times, further enhancing the scalability of this process.

One of the most notable applications of CAS No. 898778-45-5 is in the development of advanced materials for electronic devices. Its ability to act as a precursor for the formation of highly ordered organic thin films has made it a valuable component in the fabrication of organic light-emitting diodes (OLEDs) and flexible electronics. Studies published in leading journals such as Nature Materials and Advanced Functional Materials have highlighted its potential in improving device efficiency and longevity.

In addition to its role in materials science, this compound has also been investigated for its biological activity. Preliminary in vitro studies suggest that it may possess anti-inflammatory properties, making it a promising candidate for drug discovery efforts. Collaborative research between chemists and biologists has led to the identification of specific pathways where this compound could exert its effects, paving the way for further preclinical trials.

The environmental impact of CAS No. 898778-45-5 has also been a topic of interest among researchers. Given its complex structure, understanding its degradation pathways is crucial for assessing its ecological footprint. Recent studies using computational chemistry tools have provided insights into its stability under various environmental conditions, helping to inform sustainable practices in its production and disposal.

In conclusion, CAS No. 898778-45-5, or 1-(3-chloro-5-fluorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it remains a focal point for scientific research and industrial innovation.